Cas no 2287287-10-7 ([3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287287-10-7
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6453042
• PubChem ID: 137943310
• Update Time: 2025-06-11

[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2287287-10-7
• [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• [3-(2-ethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• EN300-6762181

• Inchi： 1S/C14H18O/c1-2-11-5-3-4-6-12(11)14-7-13(8-14,9-14)10-15/h3-6,15H,2,7-10H2,1H3
• InChI Key： QTGWQYZWMAFOLV-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C=CC=CC=3CC)(C1)C2

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Introduction to [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No: 2287287-10-7)

[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications. This compound, identified by its CAS number [2287287-10-7], belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol consists of a complex arrangement of rings and substituents, which contributes to its distinct chemical behavior. The presence of a bicyclo[1.1.1]pentanyl moiety, combined with an ethylphenyl group, creates a framework that is both rigid and flexible, allowing for diverse interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been identified as a potential candidate for further investigation due to its ability to interact with specific enzymes and receptors. This interaction is critical for the design of drugs that can effectively target pathological processes without causing undue side effects.

One of the most compelling aspects of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is its structural versatility. The compound's architecture allows it to be modified in various ways, enabling chemists to fine-tune its properties for specific applications. This flexibility is particularly valuable in drug discovery, where the ability to optimize a molecule's pharmacokinetic and pharmacodynamic profiles is essential for successful therapeutic intervention.

Recent studies have demonstrated the potential of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in the development of new treatments for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it an attractive option for further exploration. Researchers are particularly interested in its potential as a precursor for more complex molecules that could offer improved efficacy and safety profiles.

The synthesis of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. The development of efficient synthetic routes is crucial for enabling further exploration of its biological activities and therapeutic potential.

Another area where [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol shows promise is in the field of materials science. Its unique structural features make it a candidate for applications in polymer chemistry and nanotechnology. By incorporating this compound into larger molecular frameworks, scientists may be able to develop new materials with enhanced properties such as improved stability or biodegradability.

The future direction of research on [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol will likely focus on expanding its applications across multiple disciplines. Collaborative efforts between chemists, biologists, and pharmacologists will be essential for unlocking the full potential of this compound. As our understanding of its properties grows, so too will the number of possible uses it could have in medicine, materials science, and beyond.